Cas no 21322-93-0 (3-(fluorosulfonyl)-4-methylbenzoic acid)

3-(Fluorosulfonyl)-4-methylbenzoic acid is a fluorosulfonylated benzoic acid derivative with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive fluorosulfonyl (–SO₂F) group and a carboxyl (–COOH) functionality, enabling versatile transformations such as nucleophilic substitutions or coupling reactions. The methyl substituent at the 4-position enhances steric and electronic properties, influencing reactivity and selectivity. This compound is particularly useful in the preparation of sulfonamide-based scaffolds or as a precursor for advanced materials. High purity grades are available for precision applications. Proper handling is advised due to the potential reactivity of the fluorosulfonyl group. Storage under inert conditions is recommended to maintain stability.
3-(fluorosulfonyl)-4-methylbenzoic acid structure
21322-93-0 structure
Product Name:3-(fluorosulfonyl)-4-methylbenzoic acid
CAS No:21322-93-0
MF:C8H7FO4S
MW:218.202184915543
MDL:MFCD06208275
CID:285495
PubChem ID:302082
Update Time:2025-08-03

3-(fluorosulfonyl)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-(fluorosulfonyl)-4-methyl-
    • 3-fluorosulfonyl-4-methylbenzoic acid
    • 3-(fluorosulfonyl)-4-methylbenzoic acid
    • 3-Fluorsulfonyl-4-methyl-benzoesaeure
    • AC1L6ZT6
    • NSC184697
    • 21322-93-0
    • NSC-184697
    • Z1269121962
    • AKOS023553118
    • 3-(fluorosulfonyl)-4-methylbenzoicacid
    • DTXSID00306953
    • EN300-224350
    • VS-0019
    • F74561
    • MDL: MFCD06208275
    • Inchi: 1S/C8H7FO4S/c1-5-2-3-6(8(10)11)4-7(5)14(9,12)13/h2-4H,1H3,(H,10,11)
    • InChI Key: BANDUEHUKCIKIF-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=O)O)C=CC=1C)(=O)(=O)F

Computed Properties

  • Exact Mass: 218.00491
  • Monoisotopic Mass: 218.005
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 319
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 79.8Ų

Experimental Properties

  • Density: 1.464
  • Boiling Point: 378.6°C at 760 mmHg
  • Flash Point: 182.8°C
  • Refractive Index: 1.537
  • PSA: 71.44
  • LogP: 2.43220

3-(fluorosulfonyl)-4-methylbenzoic acid Pricemore >>

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Additional information on 3-(fluorosulfonyl)-4-methylbenzoic acid

3-(Fluorosulfonyl)-4-methylbenzoic Acid: A Comprehensive Overview

3-(Fluorosulfonyl)-4-methylbenzoic acid, identified by the CAS number 21322-93-0, is a significant compound in the field of organic chemistry, particularly in the synthesis of sulfonylated aromatic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various chemical industries. The molecule consists of a benzoic acid moiety substituted with a fluorosulfonyl group at the 3-position and a methyl group at the 4-position, making it a valuable precursor for further functionalization.

The synthesis of 3-(fluorosulfonyl)-4-methylbenzoic acid involves a multi-step process that typically begins with the preparation of the corresponding sulfonyl chloride intermediate. Recent advancements in sulfonation techniques have enabled more efficient and selective synthesis of this compound, reducing side reactions and improving yield. The use of fluorine-containing sulfonyl groups has been a focal point in recent studies, as fluorine substitution can significantly alter the electronic properties of aromatic rings, leading to enhanced reactivity and stability.

One of the most promising applications of 3-(fluorosulfonyl)-4-methylbenzoic acid lies in its role as an intermediate in pharmaceutical chemistry. The sulfonyl group is known to improve bioavailability and pharmacokinetic properties of drugs, making this compound a valuable building block for drug discovery. Recent research has explored its potential in developing new classes of antibiotics and anti-inflammatory agents, where the fluorosulfonyl group plays a critical role in enhancing molecular interactions with biological targets.

In addition to pharmaceutical applications, 3-(fluorosulfonyl)-4-methylbenzoic acid has found utility in materials science, particularly in the development of advanced polymers and coatings. The compound's ability to undergo various coupling reactions makes it an ideal candidate for synthesizing high-performance materials with tailored properties such as improved thermal stability and mechanical strength. Emerging studies have also highlighted its potential in electrochemical applications, including the development of novel cathode materials for lithium-ion batteries.

The environmental impact of synthesizing and using 3-(fluorosulfonyl)-4-methylbenzoic acid has been a subject of recent scrutiny. Researchers have focused on developing greener synthesis routes that minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic methods utilizing microwave-assisted synthesis or enzymatic catalysis have shown promise in producing this compound with higher efficiency and lower environmental footprint.

In conclusion, 3-(fluorosulfonyl)-4-methylbenzoic acid, CAS No. 21322-93-0, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern organic synthesis, driving innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing chemical science is expected to grow significantly.

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